Cas no 1806009-19-7 (6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806009-19-7
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4879102
• Update Time: 2025-06-12

6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-8(1-2-13)6(4-14)3-7(5-15)16-9/h3,10H,1,5,15H2
• InChI Key： ZJRRMZZSKVIQIL-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C#N)C=C(CN)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: -0.2
• Topological Polar Surface Area: 86.5

Additional information on 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806009-19-7)

6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806009-19-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, exhibits remarkable potential for applications in drug discovery and material science. Its molecular structure, featuring a pyridine core with multiple substituents, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile as a building block for designing novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Its aminomethyl group provides a reactive site for further modifications, enabling the creation of tailored compounds with specific biological activities.

The compound's cyano and difluoromethyl moieties contribute to its unique electronic properties, making it a candidate for organic electronics and catalysis. With the growing emphasis on sustainable chemistry, 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile is also being explored for its potential in green synthesis methodologies. Its stability under various reaction conditions makes it a valuable asset for industrial applications.

One of the most frequently asked questions about CAS No. 1806009-19-7 revolves around its synthetic routes. The compound can be prepared through multi-step reactions involving pyridine ring formation, followed by selective functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing waste and improving yields. These innovations align with the global push toward sustainable chemical manufacturing.

Another area of interest is the compound's role in crop protection. Agrochemical researchers are investigating its derivatives for their potential as pesticides and herbicides, leveraging the difluoromethyl group's ability to enhance bioactivity. This aligns with the increasing demand for eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy.

From a commercial perspective, 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and material science applications. The compound's scalability and compatibility with modern process chemistry techniques further enhance its market viability.

In conclusion, 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806009-19-7) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and reactivity profile position it as a key player in the development of next-generation therapeutics, agrochemicals, and advanced materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.